(Z)-N-(3-((3-hydroxypropyl)amino)-3-oxo-1-(5-(4-sulfamoylphenyl)furan-2-yl)prop-1-en-2-yl)-4-methylbenzamide

• IUPAC Name: N-[(Z)-3-(3-hydroxypropylamino)-3-oxo-1-[5-(4-sulfamoylphenyl)furan-2-yl]prop-1-en-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C24H25N3O6S/c1-16-3-5-18(6-4-16)23(29)27-21(24(30)26-13-2-14-28)15-19-9-12-22(33-19)17-7-10-20(11-8-17)34(25,31)32/h3-12,15,28H,2,13-14H2,1H3,(H,26,30)(H,27,29)(H2,25,31,32)/b21-15-
• InChI Key: GGNQEHSGFHSOKI-QNGOZBTKSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(O2)C3=CC=C(C=C3)S(=O)(=O)N)C(=O)NCCCO
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=C(O2)C3=CC=C(C=C3)S(=O)(=O)N)/C(=O)NCCCO
• Molecular Formula: C24H25N3O6S
• Molecular Weight: 483.5 g/mol

Description

(Z)-N-(3-((3-hydroxypropyl)amino)-3-oxo-1-(5-(4-sulfamoylphenyl)furan-2-yl)prop-1-en-2-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C24H25N3O6S and its molecular weight is 483.54. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-((3-hydroxypropyl)amino)-3-oxo-1-(5-(4-sulfamoylphenyl)furan-2-yl)prop-1-en-2-yl)-4-methylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-((3-hydroxypropyl)amino)-3-oxo-1-(5-(4-sulfamoylphenyl)furan-2-yl)prop-1-en-2-yl)-4-methylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Scientific research on compounds with structural similarities involves their synthesis and characterization, revealing their potential for various applications. For instance, the synthesis of novel diamines with built-in sulfone, ether, and amide structures highlights the versatility of these compounds in creating polyimides with distinct properties such as thermal stability and solubility (Mehdipour‐Ataei, Hatami, 2004). These findings underscore the importance of chemical characterization in developing materials with specific desired properties.

Environmental Applications

Some research focuses on the environmental applications of chemically synthesized compounds, particularly in pollutant removal. A study demonstrated the use of a composite material impregnated with a sulfonamide derivative for efficiently removing Ni(II) from aqueous solutions, showcasing the potential of such compounds in water purification technologies (Rahman, Nasir, 2019).

Antimicrobial Research

The exploration of benzamide derivatives in antimicrobial research is another area of interest. Certain compounds have shown potential as bactericidal agents against methicillin-resistant Staphylococcus aureus (MRSA), indicating their relevance in developing new antibiotics or disinfectants (Zadrazilova et al., 2015).